Cas no 301221-56-7 (tert-Butyl 4-(1-hydroxy-2-nitroethyl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-(1-hydroxy-2-nitroethyl)piperidine-1-carboxylate
• CAS No: 301221-56-7
• MF: C₁₂H₂₂N₂O₅
• MW: 274.313483715057
• CID: 1082250
• PubChem ID: 18187641
• Update Time: 2025-04-20

tert-Butyl 4-(1-hydroxy-2-nitroethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(1-hydroxy-2-nitroethyl)piperidine-1-carboxylate
• 4-(1-Hydroxy-2-nitro-ethyl)-piperidine-1-carboxylic acid tert-butyl ester
• 1-piperid<wbr>
• LogP
• tert-Buty<wbr>
• 301221-56-7
• SCHEMBL7910145
• A23724
• 1-Boc-4-(1-Hydroxy-2-nitroethyl)piperidine
• DTXSID40592696

• Inchi： 1S/C12H22N2O5/c1-12(2,3)19-11(16)13-6-4-9(5-7-13)10(15)8-14(17)18/h9-10,15H,4-8H2,1-3H3
• InChI Key： UVHHOQRLAPSWNR-UHFFFAOYSA-N
• SMILES： OC(C[N+](=O)[O-])C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 274.15296
• Monoisotopic Mass: 274.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 95.6Ų

Experimental Properties

• Density: 1.189±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (8.8 g/l) (25 º C),
• PSA: 92.91